Cas no 61592-47-0 (1-(4-bromophenyl)-2-chloroethan-1-ol)

• Product Name: 1-(4-bromophenyl)-2-chloroethan-1-ol
• CAS No: 61592-47-0
• Molecular Formula: C₈H₈BRCLO
• Molecular Weight: 235.50600
• MDL: MFCD14530895
• CID: 473622
• PubChem ID: 12300419

1-(4-bromophenyl)-2-chloroethan-1-ol Properties

Names and Identifiers

• Benzenemethanol, 4-bromo-a-(chloromethyl)-
• (+/-)-2-Chlor-1-hydroxy-1-(4-brom-phenyl)-aethan
• 1-(4-bromo-phenyl)-2-chloro-ethanol
• 1-(4-Brom-phenyl)-2-chlor-aethanol
• 2-chloro-1-(4-bromophenyl)ethanol
• 1-(4-bromophenyl)-2-chloroethan-1-ol
• SCHEMBL3721488
• EN300-295701
• 61592-47-0
• AKOS017560532

• MDL： MFCD14530895
• InChIKey： NGBKYBZRHPFKQX-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8BrClO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8,11H,5H2
• SMILES： C1=CC(=CC=C1C(CCl)O)Br

Computed Properties

• Exact Mass: 233.94500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 233.94471g/mol
• Heavy Atom Count: 11
• Complexity: 113
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 2.72130
• PSA: 20.23000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes